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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dichlorobenzene-d4 (DCB-d4) is the deuterated analog of 1,4-dichlorobenzene, a
compound widely used as a chemical intermediate, deodorizer, and fumigant. In the scientific
community, particularly in analytical and environmental chemistry, DCB-d4 serves as a crucial
internal standard for the quantification of volatile and semi-volatile organic compounds by gas
chromatography-mass spectrometry (GC-MS).[1][2] Its chemical similarity to a range of
analytes, coupled with its distinct mass due to the presence of deuterium, allows for accurate
correction of variations in sample preparation and instrument response. This technical guide
provides a comprehensive overview of the structure, properties, synthesis, and analysis of 1,4-
Dichlorobenzene-d4.

Chemical Structure and Properties

1,4-Dichlorobenzene-d4 consists of a benzene ring where the four hydrogen atoms have
been replaced by deuterium, and two chlorine atoms are substituted at the para positions.

Chemical Identifiers:
e |[UPAC Name: 1,4-dichloro-2,3,5,6-tetradeuteriobenzene[3]

o CAS Number: 3855-82-1[4]
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e Molecular Formula: CeDaCl2[4]

e Synonyms: Tetradeutero-1,4-dichlorobenzene[4]

A summary of the key physicochemical properties of 1,4-Dichlorobenzene-d4 is presented in
the table below.

Property Value Source
Molecular Weight 151.03 g/mol [4]
Exact Mass 151.027 g/mol [5]
Melting Point 52-54 °C [61[7]
Boiling Point 173 °C [61[7]
Density 1.274 g/mL at 25 °C [7]
Appearance Colorless hygroscopic crystals [3]
Isotopic Purity Typically =98 atom % D [7]

Synthesis of 1,4-Dichlorobenzene-d4

The synthesis of deuterated aromatic compounds like 1,4-Dichlorobenzene-d4 generally
involves hydrogen-deuterium (H-D) exchange reactions. While a specific detailed protocol for
the synthesis of 1,4-Dichlorobenzene-d4 is not readily available in the public domain, the
general approach involves treating the non-deuterated 1,4-dichlorobenzene with a deuterium
source under conditions that facilitate the exchange of aromatic protons.

General Synthetic Approach:

A common method for the deuteration of aromatic compounds is through an acid-catalyzed H-D
exchange reaction.[8] This typically involves heating the aromatic compound with a deuterated
acid, such as deuterated sulfuric acid (D2S0Oa4) or deuterated trifluoroacetic acid (CFsCOQOD),
often in the presence of a deuterium source like heavy water (D20).[8][9] Transition metal
catalysts can also be employed to facilitate the exchange at lower temperatures and pressures.
[10]
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A potential synthetic workflow is outlined below:
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General Synthetic Workflow for 1,4-Dichlorobenzene-d4

Reaction Setup
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Mass Spectrometry Fragmentation Pathway of 1,4-Dichlorobenzene-d4

CeDaCl2*
(m/z = 150, 152, 154)

CeD4Cl*
(m/z =115, 117)

CeD2CI*
(m/z = 113, 115)

- C2ClI
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Workflow for Internal Standard Quantification using 1,4-Dichlorobenzene-d4
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Analyte Standards 1,4-Dichlorobenzene-d4 (IS) Environmental Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d4]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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